2-Ethoxy-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide
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Description
2-Ethoxy-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
A study detailed the synthesis of new heterocyclic compounds derived from visnagenone–ethylacetate or khellinone–ethylacetate, highlighting the potential for creating a variety of compounds with significant analgesic and anti-inflammatory activities. These compounds exhibited high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, suggesting their potential in medical applications as pain relievers and anti-inflammatory agents A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020.
Development of Antimicrobial Agents
Research into 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and their derivatives revealed variable and modest antimicrobial activity against investigated strains of bacteria and fungi. This study underscores the importance of structural modifications in enhancing the antimicrobial properties of pyridine derivatives, indicating the potential for these compounds in developing new antimicrobial agents N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011.
Creation of Azaheterocycles
Another study focused on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using both traditional chemical methods and modern microwave techniques. These compounds are recognized for their valuable biological activities, suggesting their significance in the development of pharmaceuticals with improved efficiency and efficacy Ayman M. S. Youssef, Mohamed E. Azab, M. Youssef, 2012.
Exploration of Nootropic Activity
Research into the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds aimed at evaluating their nootropic (cognitive-enhancing) activity. This study provides insights into the structural requirements for receptor interaction, highlighting the potential of these compounds in developing treatments for cognitive disorders V. Valenta, J. Urban, J. Taimr, Z. Polívka, 1994.
properties
IUPAC Name |
2-ethoxy-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4/c1-2-28-21-17(7-5-11-23-21)20(26)24-15-8-9-19-18(14-15)22(27)25-12-4-3-6-16(25)10-13-29-19/h5,7-9,11,14,16H,2-4,6,10,12-13H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPXGNDCKPSNNQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)C(=O)NC2=CC3=C(C=C2)OCCC4CCCCN4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.